Cas no 57626-33-2 (1,3-Butanedione, 2-bromo-1-phenyl-)

1,3-Butanedione, 2-bromo-1-phenyl- Properties

Names and Identifiers

• 1,3-Butanedione, 2-bromo-1-phenyl-
• 2-bromo-1-phenylbutane-1,3-dione
• DTXSID40331269
• SCHEMBL330589
• 57626-33-2

• InChIKey： OHHOGWYNHFMXIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9BrO2/c1-7(12)9(11)10(13)8-5-3-2-4-6-8/h2-6,9H,1H3
• SMILES： CC(C(C(C1=CC=CC=C1)=O)Br)=O

Computed Properties

• Exact Mass: 239.97857
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 239.97859g/mol
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14